Cas no 2138176-71-1 (N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide)

• Product Name: N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide
• CAS No: 2138176-71-1
• MF: C₁₂H₂₂N₂O₃S
• MW: 274.379682064056
• CID: 5870051
• PubChem ID: 165950036
• Update Time: 2025-07-12

N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2138176-71-1
• N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide
• EN300-738325

• Inchi： 1S/C12H22N2O3S/c1-2-4-11(15)14-9-12-5-3-6-18(16,17)10(12)7-13-8-12/h10,13H,2-9H2,1H3,(H,14,15)
• InChI Key： RARZMDRTMOSKNV-UHFFFAOYSA-N
• SMILES： S1(CCCC2(CNC(CCC)=O)CNCC12)(=O)=O

Computed Properties

• Exact Mass: 274.13511374g/mol
• Monoisotopic Mass: 274.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.6Ų

Additional information on N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide

Introduction to N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide and Its Significance in Modern Chemical Research

N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2138176-71-1, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. The intricate structure of this molecule, featuring a thiopyranopyrrolidine core, makes it a subject of intense study for its potential applications in drug development and molecular biology.

The thiopyranopyrrolidine scaffold is a key structural feature of N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide, which has been explored for its unique chemical properties and biological activities. This scaffold is known to exhibit a range of pharmacological effects, including anti-inflammatory, analgesic, and antioxidant properties. The presence of the dioxo group further enhances the compound's reactivity and potential for further chemical modification, making it a versatile building block for synthetic chemists.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The thiopyranopyrrolidine core in N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide has been the focus of several studies aimed at identifying new pharmacophores and understanding their mechanisms of action. These studies have not only contributed to the advancement of medicinal chemistry but also provided insights into the structural requirements for effective drug candidates.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The butanamide side chain in the structure offers opportunities for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic targets. This flexibility has made N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide a valuable asset in the pharmaceutical industry.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The thiopyranopyrrolidine ring system is particularly challenging to construct due to its strained geometry and the need for precise control over reaction conditions. However, advances in synthetic methodologies have made it possible to access this class of compounds with increasing efficiency.

Recent research has also highlighted the importance of understanding the stereochemistry of heterocyclic compounds like N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide. The absolute configuration of the thiopyranopyrrolidine core can significantly influence its biological activity, making stereochemical control a critical factor in drug design. Techniques such as X-ray crystallography and NMR spectroscopy have been instrumental in elucidating the three-dimensional structure of these molecules.

The pharmacological profile of N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide has been studied in various preclinical models. Initial findings suggest that this compound exhibits promising activity against several disease-related pathways. For instance, it has shown potential in inhibiting enzymes involved in inflammation and pain signaling. These results have prompted further investigation into its therapeutic potential.

The development of new synthetic routes for complex heterocyclic compounds like N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide is an ongoing challenge. However, recent innovations in catalytic methods and flow chemistry have provided new tools for accessing these molecules more efficiently. These advancements are not only improving the scalability of synthesis but also enabling the exploration of novel structural variants.

The role of computational chemistry in designing and optimizing molecules like N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity of this compound to various biological targets. These predictions have guided experimental efforts and helped prioritize which derivatives are most likely to exhibit desirable pharmacological properties.

In conclusion, N-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)butanamide is a remarkable example of how complex organic chemistry can contribute to drug discovery and development. Its unique structure and promising biological activities make it a valuable candidate for further research. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of pharmaceutical innovation.